![molecular formula C13H16FNO B2676580 [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine CAS No. 2287272-53-9](/img/structure/B2676580.png)
[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as FMPM, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of bicyclo[1.1.1]pentane compounds, which have been found to exhibit various pharmacological activities. FMPM has gained attention due to its potential as a therapeutic agent for the treatment of neurological disorders.
Mechanism of Action
[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine acts as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. It also acts as an agonist of the sigma-1 receptor, which has been implicated in the regulation of various cellular functions, including calcium signaling, neuroprotection, and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can improve motor function and cognitive performance in animal models of Parkinson's disease and Alzheimer's disease, respectively. It has also been found to have antidepressant-like effects in animal models of depression.
Advantages and Limitations for Lab Experiments
One advantage of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its high potency and selectivity for dopamine and serotonin reuptake inhibition. This makes it a useful tool for studying the role of these neurotransmitters in various physiological and pathological conditions. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in some experimental settings.
Future Directions
There are several future directions for the study of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of interest is its potential as a therapeutic agent for the treatment of neurological disorders. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of interest is the role of this compound in the regulation of cellular functions, such as calcium signaling and neuroprotection. Additionally, the development of more water-soluble derivatives of this compound could improve its utility in experimental settings.
Synthesis Methods
The synthesis of [3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves the reaction of 5-fluoro-2-methoxyphenylacetonitrile with bicyclo[1.1.1]pentan-1-amine in the presence of a reducing agent. The reaction yields this compound as a white solid with a high purity.
Scientific Research Applications
[3-(5-Fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been studied extensively for its potential as a therapeutic agent for the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. It has been found to exhibit dopaminergic and serotonergic activities, which are important neurotransmitters involved in the regulation of mood, cognition, and behavior.
Properties
IUPAC Name |
[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16FNO/c1-16-11-3-2-9(14)4-10(11)13-5-12(6-13,7-13)8-15/h2-4H,5-8,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOPSBASCBLPWNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C23CC(C2)(C3)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.